Ethyl 4-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethoxy}-2-phenylquinoline-6-carboxylate

• IUPAC Name: ethyl 4-[2-(3-chloro-2-methylanilino)-2-oxoethoxy]-2-phenylquinoline-6-carboxylate
• InChI: InChI=1S/C27H23ClN2O4/c1-3-33-27(32)19-12-13-23-20(14-19)25(15-24(29-23)18-8-5-4-6-9-18)34-16-26(31)30-22-11-7-10-21(28)17(22)2/h4-15H,3,16H2,1-2H3,(H,30,31)
• InChI Key: BFLDZDZSOWHQFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3=C(C(=CC=C3)Cl)C)C4=CC=CC=C4
• Molecular Formula: C27H23ClN2O4
• Molecular Weight: 474.9 g/mol

Description

Ethyl 4-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethoxy}-2-phenylquinoline-6-carboxylate is a useful research compound. Its molecular formula is C27H23ClN2O4 and its molecular weight is 474.94. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Applications

Research has explored the synthesis of new quinazolines and quinoline derivatives, including compounds structurally related to Ethyl 4-{2-[(3-chloro-2-methylphenyl)amino]-2-oxoethoxy}-2-phenylquinoline-6-carboxylate, for their potential antimicrobial and antibacterial properties. For example, Desai, Shihora, and Moradia (2007) synthesized new quinazolines showing significant antibacterial and antifungal activities against various strains such as Escherichia coli and Staphylococcus aureus (Desai, Shihora, & Moradia, 2007). Similarly, Krishnakumar et al. (2012) developed quinoline-3-carboxylates that demonstrated moderate antibacterial activity against Bacillus subtilis and Vibrio cholera (Krishnakumar et al., 2012).

Role in Synthesis of Novel Compounds

Several studies have focused on the synthesis of novel quinoline and quinazolinone derivatives, highlighting their diverse potential applications. For instance, Li et al. (2020) discussed the unexpected synthesis of ethyl 2,4-bis(chloromethyl)-6-iodoquinoline-3-carboxylate, showcasing its utility as a versatile building block for further chemical transformations (Li et al., 2020). Atia et al. (2017) described the synthesis of new Luotonin A derivatives from ethyl 4-oxo-3,4-dihydroquinazoline-2-carboxylate, indicating the compound's significance in creating molecules with potential therapeutic benefits (Atia et al., 2017).

Anticancer Potential

The research by Riadi et al. (2021) on a new quinazolinone-based derivative demonstrated its potent cytotoxic activity against various human cancer cell lines, suggesting the potential anticancer applications of these compounds. This study underscores the importance of synthesizing and characterizing novel compounds for their therapeutic efficacy (Riadi et al., 2021).